Cas no 88877-62-7 (5-amino-2-(1,3-benzothiazol-2-yl)phenol)

• Product Name: 5-amino-2-(1,3-benzothiazol-2-yl)phenol
• CAS No: 88877-62-7
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• MDL: MFCD00442542
• CID: 620322
• PubChem ID: 721102
• Update Time: 2025-11-02

5-amino-2-(1,3-benzothiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-amino-2-(2-benzothiazolyl)-
• 5-AMINO-2-BENZOTHIAZOL-2-YL-PHENOL
• 5-amino-2-(1,3-benzothiazol-2-yl)phenol
• F2146-0026
• CHEMBL113822
• AKOS005701954
• 88877-62-7
• 2-(4-amino-2-hydroxyphenyl) benzothiazole
• EN300-235861
• SCHEMBL4592720
• CBDivE_010892
• DTXSID30425202
• AKOS000108913
• 5-amino-2-(benzo[d]thiazol-2-yl)phenol
• VS-03216
• BB 0245418
• 5-amino-2-(1,3-benzothiazol-3-ium-2-yl)phenolate
• STL048304
• STK345873
• G90019
• BBL012168
• 5-amino-2-(benzo[d]thiazol-2- yl)phenol

• MDL： MFCD00442542
• Inchi： 1S/C13H10N2OS/c14-8-5-6-9(11(16)7-8)13-15-10-3-1-2-4-12(10)17-13/h1-7,16H,14H2
• InChI Key： PJHQPFRPACFPPM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1O)N

Computed Properties

• Exact Mass: 242.05138412g/mol
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.4Ų

5-amino-2-(1,3-benzothiazol-2-yl)phenol Security Information

• HazardClass：IRRITANT

Additional information on 5-amino-2-(1,3-benzothiazol-2-yl)phenol

5-Amino-2-(1,3-benzothiazol-2-yl)phenol (CAS No. 88877-62-7): A Comprehensive Overview

5-Amino-2-(1,3-benzothiazol-2-yl)phenol (CAS No. 88877-62-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, which belongs to the benzothiazole family, features an amino group and a phenolic hydroxyl group, making it a valuable intermediate in various chemical syntheses. Researchers and industries are increasingly exploring its potential in fields such as material science, pharmaceuticals, and dye chemistry.

The molecular formula of 5-amino-2-(1,3-benzothiazol-2-yl)phenol is C₁₃H₁₀N₂OS, with a molecular weight of 242.30 g/mol. Its structure combines a benzothiazole moiety with a phenol group, which contributes to its distinct chemical properties. The presence of the amino group enhances its reactivity, allowing it to participate in a wide range of chemical reactions, including coupling reactions and condensation reactions. These characteristics make it a sought-after compound for researchers working on advanced materials and bioactive molecules.

One of the most notable applications of 5-amino-2-(1,3-benzothiazol-2-yl)phenol is in the development of fluorescent dyes and sensors. The benzothiazole core is known for its photophysical properties, which are exploited in the design of optical materials. Recent studies have highlighted its potential in bioimaging and diagnostic tools, where its fluorescence can be tuned for specific applications. This aligns with the growing demand for non-invasive diagnostic technologies and smart materials in the healthcare sector.

In the pharmaceutical industry, 5-amino-2-(1,3-benzothiazol-2-yl)phenol serves as a key intermediate in the synthesis of heterocyclic compounds with potential therapeutic effects. The benzothiazole scaffold is a common feature in many drug candidates, particularly those targeting neurological disorders and infectious diseases. Researchers are actively investigating its derivatives for their antioxidant, anti-inflammatory, and antimicrobial properties, which are highly relevant in the context of emerging health challenges.

The compound's role in material science is equally noteworthy. Its ability to form stable complexes with metals makes it a candidate for coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing, areas that are critical for sustainable technologies. The integration of 5-amino-2-(1,3-benzothiazol-2-yl)phenol into such frameworks could lead to innovations in renewable energy and environmental remediation.

From a commercial perspective, the demand for 5-amino-2-(1,3-benzothiazol-2-yl)phenol is expected to rise, driven by its expanding applications. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of research and industrial sectors. Quality control and regulatory compliance are also key considerations, ensuring that the compound meets the standards required for its diverse uses.

In summary, 5-amino-2-(1,3-benzothiazol-2-yl)phenol (CAS No. 88877-62-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and reactivity make it a valuable asset in chemical research, pharmaceutical development, and advanced material design. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and technology.